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Compound of Interest

Compound Name:
Trifluoroacetaldehyde ethyl

hemiacetal

Cat. No.: B041087 Get Quote

Technical Support Center: Trifluoroacetaldehyde
Ethyl Hemiacetal
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of Trifluoroacetaldehyde Ethyl Hemiacetal
(CAS No. 433-27-2).

Frequently Asked Questions (FAQs)
Q1: What is Trifluoroacetaldehyde Ethyl Hemiacetal and what is it used for?

A1: Trifluoroacetaldehyde ethyl hemiacetal is a colorless liquid used as a key intermediate in

organic synthesis.[1][2] It is particularly valuable for preparing trifluoromethyl compounds, such

as α-trifluoromethyl alcohols and amines, which are significant in the development of

pharmaceuticals and agrochemicals.[2][3] It also serves as a stable precursor for the in-situ

generation of the unstable gaseous trifluoroacetaldehyde.[3]

Q2: What are the primary hazards associated with this chemical?

A2: Trifluoroacetaldehyde ethyl hemiacetal is a flammable liquid and vapor.[4][5] It is harmful

if swallowed, causes skin irritation, and serious eye irritation.[4][5] It may also cause respiratory
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irritation, drowsiness, or dizziness.[3] Long-term or repeated exposure may cause damage to

organs.[3]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: Always wear protective gloves, protective clothing, and eye/face protection, such as

chemical safety goggles or a face shield.[3][4] Ensure adequate ventilation in the handling

area; if ventilation is insufficient, use a NIOSH/MSHA approved respirator.[4][5]

Q4: How should I properly store Trifluoroacetaldehyde Ethyl Hemiacetal?

A4: Store in a tightly closed container in a dry, well-ventilated place.[3][4] It should be kept cool,

with a recommended storage temperature of 0-6°C or in a refrigerator.[6][7] Keep away from

heat, sparks, open flames, and other ignition sources.[4][6]

Q5: What materials are incompatible with this chemical?

A5: Avoid contact with acids and strong oxidizing agents.[4][5] Exposure to moisture should

also be avoided.[4][5]

Q6: What should I do in case of a spill?

A6: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[4][5] Use

personal protective equipment. Absorb the spill with an inert material and place it in a suitable,

closed container for disposal.[4][5] Use spark-proof tools and explosion-proof equipment during

cleanup.[4][5]

Q7: What are the decomposition products of Trifluoroacetaldehyde Ethyl Hemiacetal?

A7: When heated to decomposition, it can release irritating gases and vapors, including carbon

monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[4][5]
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Issue Possible Cause(s) Recommended Action(s)

Material has turned yellow or

developed an unusual odor.

Decomposition due to

improper storage (e.g.,

exposure to heat, light, or

contaminants).

Do not use the material.

Dispose of it according to your

institution's hazardous waste

protocols. Review storage

conditions to ensure they meet

the recommended guidelines

(cool, dry, dark, and inert

atmosphere).

Inconsistent experimental

results.

1. Material degradation. 2.

Presence of impurities (e.g.,

contains ~10% ethanol).[2][3]

3. Hydrolysis due to moisture.

[1]

1. Use a fresh bottle of the

reagent. 2. Be aware of the

ethanol content which may

affect reaction stoichiometry. 3.

Ensure all glassware is dry and

reactions are performed under

anhydrous conditions if

necessary.

Precipitate formation in the

bottle.

Polymerization or reaction with

contaminants.

Do not use. Dispose of the

material safely.

Quantitative Data Summary
Property Value Source(s)

CAS Number 433-27-2 [4]

Molecular Formula C4H7F3O2 [6]

Appearance Colorless liquid [4]

Boiling Point 104 - 105 °C @ 745 mmHg [4][8]

Flash Point 39 °C / 102.2 °F [4]

Density 1.221 g/mL at 25 °C [8]

Storage Temperature 0 - 6 °C (Refrigerator) [6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemimpex.com/products/46246
https://www.tcichemicals.com/US/en/p/T0791
https://cymitquimica.com/cas/433-27-2/
https://www.fishersci.com/store/msds?partNumber=AC139710250&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/trifluoroacetaldehyde-ethyl-he-dic4104.html
https://www.fishersci.com/store/msds?partNumber=AC139710250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC139710250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9209327.htm
https://www.fishersci.com/store/msds?partNumber=AC139710250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9209327.htm
https://www.guidechem.com/encyclopedia/trifluoroacetaldehyde-ethyl-he-dic4104.html
https://www.chemicalbook.com/msds/trifluoroacetaldehyde-ethyl-hemiacetal.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE (gloves, lab coat, safety goggles) is being worn. Have spill containment

materials readily available.

Inert Atmosphere: If the experiment is sensitive to air or moisture, prepare to handle the

chemical under an inert atmosphere (e.g., nitrogen or argon).

Temperature Equilibration: Before opening, allow the container to warm to room temperature

to prevent condensation of atmospheric moisture into the chemical.

Dispensing: Use only non-sparking tools for transferring the liquid.[4] Ground and bond the

container and receiving equipment to prevent static discharge.[3][6]

Sealing: After dispensing, tightly close the container and store it immediately under the

recommended conditions.[3][4]

Cleanup: Clean any contaminated surfaces thoroughly. Dispose of any contaminated

materials as hazardous waste.
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Observe Issue with
Trifluoroacetaldehyde Ethyl Hemiacetal

Is the material discolored
or have an off-odor?

Are experimental results
inconsistent?

Is there a precipitate
in the bottle?

No

Action: Dispose of material safely.
Review storage conditions.

Yes

No

Action: Use a fresh bottle.
Consider ethanol content and potential hydrolysis.

Yes

Action: Do not use.
Dispose of material safely.

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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